Cas no 1040041-91-5 (3-chloro-N-ethyl-2-fluoroaniline)

• Product Name: 3-chloro-N-ethyl-2-fluoroaniline
• CAS No: 1040041-91-5
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 2431876
• PubChem ID: 28877927
• Update Time: 2025-05-19

3-chloro-N-ethyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE,3-CHLORO-N-ETHYL-2-FLUORO-
• 3-chloro-N-ethyl-2-fluoroaniline
• 1040041-91-5
• AKOS009050699
• EN300-165636
• SCHEMBL22131082

• Inchi： 1S/C8H9ClFN/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5,11H,2H2,1H3
• InChI Key： YDWJIUVHZLUGEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)NCC

Computed Properties

• Exact Mass: 173.0407551Da
• Monoisotopic Mass: 173.0407551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-chloro-N-ethyl-2-fluoroaniline

Introduction to 3-chloro-N-ethyl-2-fluoroaniline (CAS No. 1040041-91-5)

3-chloro-N-ethyl-2-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1040041-91-5, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro and fluoro substituents on a benzene ring with an N-ethylamino group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 3-chloro-N-ethyl-2-fluoroaniline incorporates both halogen atoms, which are known to enhance the lipophilicity and metabolic stability of drug candidates. The presence of a fluoro group, in particular, has been widely recognized for its ability to modulate pharmacokinetic profiles, including bioavailability and half-life, while also influencing binding affinity to biological targets. These features have positioned this compound as a promising building block in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated amines due to their versatile applications. 3-chloro-N-ethyl-2-fluoroaniline is no exception, as it has been utilized in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its role in the development of kinase inhibitors, where the chloro and fluoro substituents contribute to selective binding to protein kinases. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

One of the most compelling aspects of 3-chloro-N-ethyl-2-fluoroaniline is its potential in medicinal chemistry innovation. Researchers have leveraged its scaffold to design molecules with enhanced pharmacological properties. For example, modifications at the chloro-substituted position can lead to compounds with improved solubility and cell membrane permeability, which are critical factors for drug delivery systems. Additionally, the N-ethylamino group provides a site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 3-chloro-N-ethyl-2-fluoroaniline typically involves multi-step organic reactions, starting from commercially available precursors such as aniline derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to introduce the chloro and fluoro groups with high regioselectivity. These synthetic strategies not only ensure high yields but also allow for scalability, making it feasible for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-chloro-N-ethyl-2-fluoroaniline's reactivity and interactions. Molecular modeling studies have revealed insights into how its electronic structure influences binding affinity to biological targets. These insights are invaluable for rational drug design, allowing chemists to predict and optimize properties such as potency and selectivity before experimental validation.

The compound's potential extends beyond kinase inhibitors; it has also been explored in the development of antiviral and anticancer agents. The fluoro group's ability to engage in hydrogen bonding and its influence on metabolic stability make it an attractive feature for designing molecules that can withstand enzymatic degradation. This resilience is particularly important in antiviral therapies where prolonged half-life can enhance treatment effectiveness.

In conclusion, 3-chloro-N-ethyl-2-fluoroaniline (CAS No. 1040041-91-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.